Cas no 851416-50-7 (3-{2-Oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}-3,4-dihydroquinazolin-4-one)

• Product Name: 3-{2-Oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}-3,4-dihydroquinazolin-4-one
• CAS No: 851416-50-7
• MF: C₂₂H₂₂N₄O₄S
• MW: 438.499483585358
• CID: 6105806
• PubChem ID: 2469858
• Update Time: 2025-08-02

3-{2-Oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-{2-oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}-3,4-dihydroquinazolin-4-one
• EN300-26609521
• 851416-50-7
• Z29527211
• 3-{2-Oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C22H22N4O4S/c27-21(16-25-17-23-20-9-5-4-8-19(20)22(25)28)24-11-13-26(14-12-24)31(29,30)15-10-18-6-2-1-3-7-18/h1-10,15,17H,11-14,16H2/b15-10+
• InChI Key： HCOKPALEQFDDIB-XNTDXEJSSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(CN2C=NC3C=CC=CC=3C2=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 438.13617637g/mol
• Monoisotopic Mass: 438.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 98.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-{2-Oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}-3,4-dihydroquinazolin-4-one

Recent Advances in the Study of 3-{2-Oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}-3,4-dihydroquinazolin-4-one (CAS: 851416-50-7)

The compound 3-{2-Oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}-3,4-dihydroquinazolin-4-one (CAS: 851416-50-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its quinazolinone core and a sulfonylpiperazine moiety, exhibits promising biological activities, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic potential in various disease models.

One of the key areas of research has been the compound's role as a selective inhibitor of specific kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 851416-50-7 exhibits high affinity for certain tyrosine kinases involved in cancer cell proliferation. The study utilized X-ray crystallography to reveal the binding mode of the compound within the ATP-binding pocket of the target kinase, providing valuable insights for further structural optimization. Additionally, in vitro assays showed potent anti-proliferative effects against several cancer cell lines, with IC50 values in the low micromolar range.

Another significant advancement comes from recent pharmacokinetic studies. Research published in Drug Metabolism and Disposition in early 2024 investigated the metabolic stability and bioavailability of 851416-50-7. The results indicated that while the compound shows moderate plasma stability, its oral bioavailability could be improved through formulation strategies. These findings are crucial for the development of this compound as a potential drug candidate, highlighting the need for further medicinal chemistry optimization.

In the context of infectious diseases, a 2023 study in Antimicrobial Agents and Chemotherapy explored the potential of 851416-50-7 as an anti-viral agent. The research demonstrated that the compound could inhibit the replication of certain RNA viruses by interfering with viral polymerase activity. This discovery opens new avenues for the development of broad-spectrum antiviral therapies, particularly in light of emerging viral threats. The study also noted the compound's favorable toxicity profile in primary human cells, suggesting potential for clinical development.

From a synthetic chemistry perspective, recent work has focused on developing more efficient routes to produce 851416-50-7 and its analogs. A 2024 publication in Organic Process Research & Development described a novel, scalable synthesis that improves yield and reduces environmental impact compared to previous methods. This advancement is particularly important for enabling larger-scale biological studies and potential preclinical development of the compound.

Looking forward, the most promising direction for 851416-50-7 appears to be in combination therapies. Preliminary data from ongoing studies suggest synergistic effects when this compound is paired with existing chemotherapeutic agents or targeted therapies. Such combinations may allow for lower doses of each drug while maintaining efficacy, potentially reducing side effects. However, these findings require validation in more complex disease models before clinical translation can be considered.

In conclusion, recent research on 3-{2-Oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}-3,4-dihydroquinazolin-4-one (851416-50-7) has significantly advanced our understanding of its therapeutic potential across multiple disease areas. While challenges remain in optimizing its drug-like properties, the compound represents an exciting scaffold for further medicinal chemistry efforts. The coming years will likely see continued investigation into its mechanisms and potential clinical applications, particularly in oncology and antiviral therapy.